Cas no 56680-71-8 (2-(propan-2-yloxy)acetyl chloride)

• Product Name: 2-(propan-2-yloxy)acetyl chloride
• CAS No: 56680-71-8
• MF: C₅H₉ClO₂
• MW: 136.576761007309
• CID: 348144
• PubChem ID: 12266979
• Update Time: 2025-10-30

2-(propan-2-yloxy)acetyl chloride Chemical and Physical Properties

Names and Identifiers

• Acetyl chloride, (1-methylethoxy)-
• 2-propan-2-yloxyacetyl chloride
• 2-(propan-2-yloxy)acetyl chloride
• isopropoxyacetylchloride
• EN300-1600365
• 2-(PROPAN-2-YLOXY)ACETYLCHLORIDE
• SCHEMBL3304660
• DTXSID20483174
• PHIQSJFVVPYMOR-UHFFFAOYSA-N
• 56680-71-8

• Inchi： 1S/C5H9ClO2/c1-4(2)8-3-5(6)7/h4H,3H2,1-2H3
• InChI Key： PHIQSJFVVPYMOR-UHFFFAOYSA-N
• SMILES： ClC(COC(C)C)=O

Computed Properties

• Exact Mass: 136.02917
• Monoisotopic Mass: 136.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 80.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Acyl halides Acyl chlorides

Additional information on 2-(propan-2-yloxy)acetyl chloride

Recent Advances in the Application of 2-(propan-2-yloxy)acetyl chloride (CAS: 56680-71-8) in Chemical Biology and Pharmaceutical Research

The chemical compound 2-(propan-2-yloxy)acetyl chloride (CAS: 56680-71-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its reactive acyl chloride group and isopropoxy moiety, serves as a versatile intermediate in the synthesis of various bioactive compounds. Recent studies have explored its utility in drug discovery, bioconjugation, and the development of novel therapeutic agents. This research brief aims to summarize the latest findings and applications of this compound, highlighting its potential in advancing biomedical science.

One of the most notable applications of 2-(propan-2-yloxy)acetyl chloride is its role in the synthesis of prodrugs and active pharmaceutical ingredients (APIs). A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the acylation of amine-containing drug candidates, leading to improved pharmacokinetic properties. The study reported that derivatives synthesized using this compound exhibited enhanced bioavailability and prolonged half-life in preclinical models, suggesting its potential for optimizing drug delivery systems.

In addition to its pharmaceutical applications, 2-(propan-2-yloxy)acetyl chloride has been employed in bioconjugation strategies. Researchers have utilized its reactive acyl chloride group to modify proteins, peptides, and other biomolecules, enabling the development of targeted therapies and diagnostic tools. For instance, a recent study in Bioconjugate Chemistry highlighted its use in the site-specific modification of antibodies, resulting in conjugates with high stability and specificity for cancer biomarkers. This advancement opens new avenues for precision medicine and personalized treatment approaches.

Furthermore, the compound's unique chemical properties have been leveraged in materials science, particularly in the design of polymer-based drug delivery systems. A 2024 publication in Advanced Materials described the synthesis of biodegradable polymers incorporating 2-(propan-2-yloxy)acetyl chloride as a key building block. These polymers demonstrated controlled release of therapeutic agents, reducing side effects and improving patient compliance. Such innovations underscore the compound's versatility and its potential to address unmet medical needs.

Despite its promising applications, challenges remain in the large-scale production and handling of 2-(propan-2-yloxy)acetyl chloride due to its reactivity and sensitivity to moisture. Recent efforts have focused on developing safer and more efficient synthetic protocols, as reported in Organic Process Research & Development. These advancements aim to facilitate its broader adoption in industrial and academic settings, ensuring consistent quality and yield.

In conclusion, 2-(propan-2-yloxy)acetyl chloride (CAS: 56680-71-8) represents a valuable tool in chemical biology and pharmaceutical research. Its diverse applications, from drug synthesis to bioconjugation and materials science, highlight its potential to drive innovation in the field. Ongoing research and technological improvements are expected to further expand its utility, paving the way for novel therapeutic and diagnostic solutions. This brief underscores the importance of continued exploration and investment in this compound to unlock its full potential.